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Compound of Interest

Compound Name: Pyrimethanil-d5

Cat. No.: B1158844 Get Quote

Executive Summary & Scientific Context
Pyrimethanil-d5 (Isotopically labeled N-(4,6-dimethylpyrimidin-2-yl)aniline) is a high-value

internal standard used primarily in LC-MS/MS residue analysis. While chemically identical to

non-labeled Pyrimethanil regarding toxicity, its disposal requires specific protocols due to its

typical formulation in hazardous solvents (e.g., Acetonitrile) and its classification as an aquatic

toxicant.

The Core Directive: Treat Pyrimethanil-d5 as a hazardous chemical waste. Under no

circumstances should this compound, or solutions containing it, be discharged into municipal

wastewater systems. This guide bridges the gap between the Safety Data Sheet (SDS) and

practical laboratory workflows.

Hazard Identification & Chemical Properties
Effective disposal begins with accurate characterization. Pyrimethanil-d5 is rarely disposed of

as a neat solid in bulk; it is most often encountered as a residual component in solvent

mixtures.

Table 1: Physicochemical & Hazard Profile
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Property Specification Disposal Implication

CAS Number
2118244-83-8 (Labeled) /

53112-28-0 (Unlabeled)

Use unlabeled CAS for broad

regulatory lookups if labeled is

undefined in local databases.

[1]

Physical State
Solid (Neat) or Liquid

(Solution)

Determines waste stream

(Solid vs. Solvent Waste).

Aquatic Toxicity

H411: Toxic to aquatic life with

long-lasting effects.[2][3][4][5]

[6]

CRITICAL: Zero-discharge

policy. Must be incinerated via

licensed contractor.

Solvent Hazard

Often dissolved in Acetonitrile

(H225, H302) or Methanol

(H225, H301).

The solvent usually dictates

the primary RCRA waste code

(e.g., D001 Ignitable).

Stability Stable isotope (Deuterium).[7]
No radioactive hazards. Treat

as standard chemical waste.

Waste Stream Decision Matrix
The following workflow illustrates the logical decision process for segregating Pyrimethanil-d5
waste. This ensures compliance with EPA RCRA regulations (40 CFR 261) and minimizes

disposal costs.
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Figure 1: Decision matrix for segregating Pyrimethanil-d5 waste streams based on physical

state and solvent composition.

Detailed Disposal Protocols
Protocol A: Disposal of Liquid Standards (Stock
Solutions)
Most Pyrimethanil-d5 is purchased as a solution (e.g., 100 µg/mL in Acetonitrile).

Segregation: Do not pour down the sink. Segregate into Organic Solvent Waste.

Compatibility Check: Ensure the waste container is compatible with the solvent (usually

HDPE or Safety Can).
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Bulking:

If the solvent is Acetonitrile or Methanol: Pour into the "Non-Halogenated Organic Waste"

stream.

If the solvent contains Dichloromethane: Pour into "Halogenated Waste" stream.

Labeling: The waste tag must list the solvent constituents (e.g., "Acetonitrile 99%") and

"Trace Pyrimethanil-d5."

Causality: We bulk these solutions because the high caloric value of the organic solvent

allows the waste to be used as fuel in cement kilns (fuel blending), effectively destroying the

Pyrimethanil molecule via high-temperature incineration.

Protocol B: Disposal of Pure Solid (Neat Material)
In the rare event of expiring neat material or a spill cleanup:

Containment: Place the solid material into a wide-mouth jar or sealable bag.

Debris: Include any contaminated spatulas, weigh boats, or gloves in the same container.

Classification: Label as "Solid Hazardous Waste - Toxic to Aquatic Life."

Disposal: Hand over to your EHS contractor for incineration. Do not place in regular trash.

Protocol C: Empty Container Management (The Triple
Rinse Rule)
Glass ampoules and septum vials are the most common waste generated. To dispose of these

as non-hazardous glass, you must render them "RCRA Empty" (40 CFR 261.7).

Step-by-Step Triple Rinse:

Empty: Aspirate or pour virtually all liquid from the vial into the Organic Waste container.

Rinse 1: Add a small volume of solvent (Acetonitrile or Methanol) to the vial. Cap and shake.

Decant rinsate into Organic Waste.
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Rinse 2: Repeat with solvent.[8] Decant.

Rinse 3: Repeat with solvent or water.[8] Decant.

Finalize: Deface the label using a permanent marker to indicate the hazard is removed.

Discard: Place the vial in the laboratory broken glass box (or recycling if permitted).

Caps/Septa go into regular trash.

Expert Insight: Why triple rinse? It shifts the regulatory status of the container from "Hazardous

Waste" (expensive, tracked) to "Solid Waste" (cheap, simple). It is a self-validating step that

protects downstream waste handlers.

Regulatory Compliance & Documentation
RCRA Waste Codes
Pyrimethanil is not specifically listed on the EPA P-list or U-list. Therefore, waste coding is

determined by characteristics:

D001 (Ignitable): Applied if the standard is dissolved in oxidizable solvents (Flash point

<60°C).

None (Solid): Pure Pyrimethanil solid often carries no specific RCRA code but is regulated

under state laws or as "Non-RCRA Regulated Waste" due to aquatic toxicity.

DOT Shipping (for waste contractors): UN3077, Environmentally hazardous substance, solid,

n.o.s. (Pyrimethanil), 9, III.[6]

Spill Response (Immediate Action)
Isolate: Evacuate the immediate area if a large volume of volatile solvent is involved.
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PPE: Wear nitrile gloves, lab coat, and safety glasses.

Absorb: Use a spill pillow or vermiculite for liquid spills.

Clean: Wipe the area with soap and water; collect all wipes as solid hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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